1-Benzylazepan-3-one
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-Benzylazepan-3-one can be analyzed using various tools and techniques. Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can produce impressive simulation visualizations . These tools can provide a detailed understanding of the molecule’s structure, which is crucial for further analysis and applications.Physical And Chemical Properties Analysis
1-Benzylazepan-3-one has a molecular weight of 203.28 g/mol . Its physicochemical properties such as solubility, lipophilicity, and bioavailability score can be calculated and measured . These properties play a crucial role in determining the compound’s behavior in various environments and its potential applications.Scientific Research Applications
Pharmacology
1-Benzylazepan-3-one: is utilized in pharmacological research due to its structural significance in the synthesis of various pharmacologically active compounds. Its benzyl group and seven-membered azepanone ring make it a valuable intermediate in the development of drugs targeting central nervous system disorders and other therapeutic areas .
Organic Synthesis
In organic chemistry, 1-Benzylazepan-3-one serves as a versatile intermediate. It’s used in the synthesis of complex organic molecules, including natural products and potential drug candidates. Its reactivity allows for various functional group transformations and ring expansions, which are crucial in building molecular complexity .
Medicinal Chemistry
The compound plays a pivotal role in medicinal chemistry, where it’s involved in the design and synthesis of new drugs. Its structure is amenable to modifications that can lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles .
Biochemistry
1-Benzylazepan-3-one: has applications in biochemistry, particularly in enzyme-related studies. It can act as an inhibitor or a substrate mimic in enzymatic assays, helping to elucidate enzyme mechanisms or screen for enzyme inhibitors, which are often used as drugs .
Industrial Applications
This chemical is used in various industrial processes. For instance, it can be a starting material or an intermediate in the synthesis of complex organic compounds used in different industries, ranging from material science to pharmaceuticals .
Environmental Applications
While specific environmental applications of 1-Benzylazepan-3-one are not widely reported, compounds like it can be studied for their environmental fate and behavior. Understanding their stability, degradation, and potential bioaccumulation is essential for assessing environmental risks .
Safety And Hazards
properties
IUPAC Name |
1-benzylazepan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c15-13-8-4-5-9-14(11-13)10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGWZSFXXGQVVAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(=O)C1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50569152 | |
Record name | 1-Benzylazepan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50569152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzylazepan-3-one | |
CAS RN |
146407-32-1 | |
Record name | 1-Benzylazepan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50569152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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